Cas no 116027-10-2 (6-Iodo-2H-3,1-benzoxazine-2,4(1H)-dione)

• Product Name: 6-Iodo-2H-3,1-benzoxazine-2,4(1H)-dione
• CAS No: 116027-10-2
• MF: C₈H₄INO₃
• MW: 289.026734352112
• MDL: MFCD06661932
• CID: 131039
• PubChem ID: 294480
• Update Time: 2025-10-31

6-Iodo-2H-3,1-benzoxazine-2,4(1H)-dione Chemical and Physical Properties

Names and Identifiers

• 6-Iodo-1H-benzo[d][1,3]oxazine-2,4-dione
• 2H-3,1-Benzoxazine-2,4(1H)-dione,6-iodo-
• 6-Iodo-2H-3,1-benzoxazine-2,4(1H)-dione
• 6-iodo-1H-3,1-benzoxazine-2,4-dione
• Albb-008786
• 5-Iodoisatoic anhydride
• 6-IODOISATOIC ANHYDRIDE
• 6-iodo-1H-3,1-benzoxazine-2,4-quinone
• SCHEMBL3132671
• JHQFCSRQZPCIHR-UHFFFAOYSA-
• 116027-10-2
• 6-iodo-2H-benzo[d][1,3]oxazine-2,4(1H)-dione
• NSC163036
• AM802994
• DTXSID40303860
• FT-0679425
• EN300-3212967
• Z1094720940
• InChI=1/C8H4INO3/c9-4-1-2-6-5(3-4)7(11)13-8(12)10-6/h1-3H,(H,10,12)
• JHQFCSRQZPCIHR-UHFFFAOYSA-N
• SY092553
• AKOS000321476
• 6-iodo-2,4-dihydro-1H-3,1-benzoxazine-2,4-dione
• AS-65023
• NSC-163036
• MFCD06661932
• CS-0037669
• STK505572
• 2H-3,1-Benzoxazine-2,4(1H)-dione, 6-iodo-
• DA-19096

• MDL： MFCD06661932
• Inchi： 1S/C8H4INO3/c9-4-1-2-6-5(3-4)7(11)13-8(12)10-6/h1-3H,(H,10,12)
• InChI Key： JHQFCSRQZPCIHR-UHFFFAOYSA-N
• SMILES： IC1C=CC2=C(C(=O)OC(N2)=O)C=1

Computed Properties

• Exact Mass: 288.92400
• Monoisotopic Mass: 288.924
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.4A^2
• XLogP3: 1.7

Experimental Properties

• Density: 2.088
• Refractive Index: 1.673
• PSA: 63.07000
• LogP: 1.08590

6-Iodo-2H-3,1-benzoxazine-2,4(1H)-dione Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• HazardClass：IRRITANT
• Storage Condition：Keep in dark place,Inert atmosphere,2-8°C

Additional information on 6-Iodo-2H-3,1-benzoxazine-2,4(1H)-dione

Comprehensive Overview of 6-Iodo-2H-3,1-benzoxazine-2,4(1H)-dione (CAS No. 116027-10-2): Properties, Applications, and Research Insights

6-Iodo-2H-3,1-benzoxazine-2,4(1H)-dione (CAS No. 116027-10-2) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and organic chemistry research. This iodinated derivative of benzoxazine exhibits unique structural features, making it a valuable intermediate in the synthesis of bioactive molecules. Its molecular formula, C₈H₄INO₃, highlights the presence of an iodine atom, which enhances its reactivity in cross-coupling reactions—a topic frequently searched by chemists exploring catalysis and drug discovery.

Recent trends in AI-driven drug design and green chemistry have amplified interest in compounds like 6-Iodo-2H-3,1-benzoxazine-2,4(1H)-dione. Researchers often query its role in palladium-catalyzed reactions, such as Suzuki-Miyaura couplings, due to its stability and selectivity. Additionally, its potential applications in antimicrobial agents and kinase inhibitors align with current searches for novel therapeutic scaffolds. The compound’s crystalline structure and solubility profiles are also frequently discussed in forums focused on material science.

From a synthetic perspective, 6-Iodo-2H-3,1-benzoxazine-2,4(1H)-dione serves as a precursor for N-heterocyclic frameworks, a hot topic in medicinal chemistry. Its iodine moiety allows for further functionalization, addressing common search queries about site-selective modifications. Studies highlight its utility in constructing quinazolinone derivatives, compounds widely investigated for their anticancer and anti-inflammatory properties. This aligns with growing public interest in targeted therapies and precision medicine.

Environmental and safety considerations are another critical aspect. While not classified as hazardous, proper handling of 6-Iodo-2H-3,1-benzoxazine-2,4(1H)-dione is emphasized in laboratory safety guidelines, a recurring search theme among industrial and academic users. Its stability under ambient conditions makes it a preferred choice over more reactive halides, reducing risks associated with chemical storage.

In summary, 6-Iodo-2H-3,1-benzoxazine-2,4(1H)-dione (CAS No. 116027-10-2) bridges multiple disciplines, from organic synthesis to pharmacology. Its versatility and compatibility with modern high-throughput screening techniques position it as a key player in advancing small-molecule therapeutics. As research continues, this compound is poised to address emerging challenges in drug development and sustainable chemistry.